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Dimethylpyridin-4-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 3,5-Dimethylpyridin-4-amine (CAS No: 43078-60-0). This document collates
available data on its molecular structure, physical characteristics, and chemical reactivity. It is
intended to serve as a foundational resource for researchers and professionals in drug
development and other scientific fields who are interested in this compound. Please note that
while key physical properties have been compiled, detailed experimental protocols and
comprehensive spectral data are not widely available in the public domain.

Introduction

3,5-Dimethylpyridin-4-amine, also known as 4-Amino-3,5-dimethylpyridine, is a substituted
pyridine derivative. Its structure, featuring a primary amino group at the 4-position and two
methyl groups at the 3 and 5-positions of the pyridine ring, makes it a compound of interest for
various chemical syntheses. Pyridine and its derivatives are fundamental scaffolds in medicinal
chemistry and materials science. The specific substitution pattern of 3,5-Dimethylpyridin-4-
amine influences its basicity, nucleophilicity, and overall reactivity, making it a potentially
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valuable intermediate in the synthesis of novel pharmaceuticals and agrochemicals.[1] This

guide aims to consolidate the currently available technical information on this compound.

Chemical and Physical Properties

The following tables summarize the known and calculated physical and chemical properties of

3,5-Dimethylpyridin-4-amine.

ble 1: C | and Physical :

Property Value Source(s)
Molecular Formula C7H10N2 [2]
Molecular Weight 122.17 g/mol [2]

CAS Number 43078-60-0 [2]
Appearance Brown solid

Melting Point 104-106 °C

Boiling Point 277.8 °C at 760 mmHg

Density 1.04 g/cm3

Solubility Sparingly soluble in water (17

g/L at 25 °C, calculated)

Note: There is conflicting information regarding the physical state of this compound in some

supplier databases. However, the reported melting point suggests it is a solid at room

temperature.

Table 2: Computed Chemical Properties
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Property Value Source(s)
Topological Polar Surface Area

38.91 A2 [2]
(TPSA)
logP (octanol-water partition

1.28 [2]
coeff.)
Hydrogen Bond Donors 1 [2]
Hydrogen Bond Acceptors 2 [2]
Rotatable Bonds 0 [2]

Spectral Data

Comprehensive, experimentally determined spectral data (*H NMR, 3C NMR, IR, Mass
Spectrometry) for 3,5-Dimethylpyridin-4-amine are not readily available in peer-reviewed
literature or spectral databases. Researchers working with this compound would need to
perform their own spectral analysis for characterization.

Experimental Protocols

Detailed and validated experimental protocols for the synthesis, purification, and analysis of
3,5-Dimethylpyridin-4-amine are not extensively documented in publicly accessible scientific
literature. However, a potential synthetic route can be inferred from general organic chemistry
principles and knowledge of pyridine chemistry.

A plausible approach for the synthesis of 3,5-Dimethylpyridin-4-amine would involve the
nitration of 3,5-lutidine (3,5-dimethylpyridine) to form 3,5-dimethyl-4-nitropyridine, followed by
the reduction of the nitro group to the corresponding amine. This proposed pathway is
illustrated in the diagram below.
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Potential Synthesis Pathway for 3,5-Dimethylpyridin-4-amine

Step 1: Nitration

o Nitrating Agent
3,5-Lutidine (e.g., HNOs/H2S0a)

itration

Step 2: Reduction

. . . Reducing Agent
3,5-Dimethyl-4-nitropyridine (e.g., Hz, Pd/C or SI/HCI)

3,5-Dimethylpyridin-4-amine

Click to download full resolution via product page

Caption: A potential two-step synthesis of 3,5-Dimethylpyridin-4-amine.

Biological Activity and Potential Applications

While specific signaling pathways involving 3,5-Dimethylpyridin-4-amine have not been
elucidated, its structural characteristics suggest several potential areas of application. It is cited
as a versatile intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] The
presence of the amino group allows for a variety of subsequent chemical modifications, making
it a useful building block for creating libraries of compounds for screening in drug discovery
programs. Its potential use in the development of treatments for neurological disorders has also
been suggested.[1]
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Safety and Handling

Based on available safety data, 3,5-Dimethylpyridin-4-amine is considered hazardous. It is
harmful if swallowed, in contact with skin, or inhaled, and it can cause skin and eye irritation.
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this chemical. All work should be conducted in a well-
ventilated fume hood.

Conclusion

3,5-Dimethylpyridin-4-amine is a chemical compound with potential applications in various
fields, particularly as an intermediate in the synthesis of bioactive molecules. This guide has
summarized the currently available data on its physical and chemical properties. However, a
notable lack of detailed experimental protocols and spectral data in the public domain
highlights the need for further research to fully characterize this compound. The information
provided herein serves as a starting point for researchers and drug development professionals
interested in exploring the potential of 3,5-Dimethylpyridin-4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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